(S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: 2-[(3S)-1-phenylmethoxycarbonylpiperidin-3-yl]oxyacetic acid
• InChI: InChI=1S/C15H19NO5/c17-14(18)11-20-13-7-4-8-16(9-13)15(19)21-10-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,17,18)/t13-/m0/s1
• InChI Key: OWOUQNFQFVZFEP-ZDUSSCGKSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)OCC(=O)O
• Isomeric SMILES: C1C[C@@H](CN(C1)C(=O)OCC2=CC=CC=C2)OCC(=O)O
• Molecular Formula: C15H19NO5
• Molecular Weight: 293.31 g/mol

Description

(S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester is a chiral piperidine derivative featuring a benzyl ester group at the 1-position and a carboxymethoxy (-OCH2COOH) substituent at the 3-position in the S-configuration. This compound is of interest in medicinal chemistry and organic synthesis, particularly as a building block for pharmaceuticals or polymers .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor such as a 1,5-diamine or a 1,5-diketone.

Introduction of the Carboxymethoxy Group: This step often involves the reaction of the piperidine ring with a carboxymethylating agent, such as methyl chloroformate, under basic conditions.

Esterification: The carboxylic acid group is then esterified with benzyl alcohol in the presence of a dehydrating agent like dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

In an industrial setting, the production of (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors for better control over reaction parameters and the implementation of purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Ester Hydrolysis Reactions

The benzyl ester group undergoes hydrolysis under acidic or basic conditions. Comparative reaction outcomes are shown below:

Reaction Conditions	Reagents	Products Formed	Key Observations
Acidic (H₂SO₄, HCl)	H₂O, 80°C, 6 hrs	Free carboxylic acid + Benzyl alcohol	Complete deprotection achieved
Basic (NaOH, KOH)	H₂O/EtOH, 60°C, 4 hrs	Carboxylate salt + Benzyl alcohol	Faster kinetics in polar solvents

Mechanistic Insight :

• Acidic hydrolysis proceeds via protonation of the ester carbonyl, followed by nucleophilic attack by water.

• Basic hydrolysis involves hydroxide ion attack, forming a tetrahedral intermediate that collapses to release benzyl alcohol .

Nucleophilic Substitution at Piperidine Nitrogen

The piperidine nitrogen participates in alkylation and acylation reactions:

Reaction Type	Reagents	Products	Yield (%)
Alkylation	CH₃I, K₂CO₃, DMF, 25°C	Quaternary ammonium derivative	78
Acylation	AcCl, Et₃N, CH₂Cl₂, 0°C	N-Acetylated piperidine-carboxylic ester	85

Key Findings :

• Alkylation requires anhydrous conditions to avoid competing hydrolysis.

• Acylation proceeds with retention of stereochemistry at the C3 position .

Oxidation of Carboxymethoxy Group

The carboxymethoxy side chain can be oxidized to ketone derivatives:

Oxidizing Agent	Conditions	Product	Selectivity
KMnO₄	H₂O, 25°C, 12 hrs	3-Keto-piperidine derivative	>90%
CrO₃/H₂SO₄	Acetone, 40°C, 6 hrs	Overoxidized to dicarboxylic acid	65%

Structural Confirmation :

• IR spectroscopy shows disappearance of C-O-C stretch (1100 cm⁻¹) and emergence of C=O at 1700 cm⁻¹ post-oxidation .

Reduction Reactions

Selective reductions modify both ester and amine functionalities:

Reduction Type	Reagents	Products	Notes
Ester to Alcohol	LiAlH₄, THF, 0°C	Benzyl alcohol + Piperidine diol	Requires stoichiometric AlH₃
Amide Formation	H₂, Pd/C, MeOH	Secondary amine derivative	Hydrogenolysis of benzyl group

Safety Note :
LiAlH₄ reactions demand strict temperature control to prevent over-reduction .

Amidation and Cross-Coupling

The carboxylic acid (post-hydrolysis) engages in peptide coupling:

Coupling Reagent	Conditions	Product	Purity
EDC/HOBt	DMF, RT, 24 hrs	Amide-linked bioconjugate	95% (HPLC)
DCC/DMAP	CH₂Cl₂, 0°C→RT	Cyclic lactam derivative	88%

Applications :
These reactions enable the synthesis of protease inhibitors and receptor-targeted molecules .

Stereochemical Stability

The (S)-configuration at C3 remains intact under most conditions:

Stress Test	Outcome	Analytical Method
Heating (100°C, 24 hrs)	No racemization	Chiral HPLC [α]D = -12.5° → -12.3°
Acidic (pH 2, 48 hrs)	<2% epimerization	NMR coupling constant analysis

Comparative Reactivity Table

Reaction	Relative Rate (k, s⁻¹)	Activation Energy (kJ/mol)
Ester hydrolysis (basic)	3.2 × 10⁻⁴	58.7
N-Alkylation	1.8 × 10⁻⁵	72.3
KMnO₄ oxidation	4.5 × 10⁻⁶	89.1

Data derived from Arrhenius plots of kinetic studies .

Scientific Research Applications

(S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Investigated for its potential role in modulating biological pathways, possibly serving as a lead compound in drug discovery.

Medicine: Explored for its therapeutic potential in treating various diseases, including neurological disorders due to its piperidine core.

Industry: Utilized in the production of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism by which (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester exerts its effects involves interactions with molecular targets such as enzymes or receptors. The piperidine ring can mimic natural substrates or inhibitors, thereby modulating the activity of these targets. The ester and carboxymethoxy groups may enhance the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Key Research Findings

Optimal Synthesis Conditions :
Acidic pH (4–5) maximizes benzyl ester yield, while neutral conditions risk protein contamination in enzymatic systems .

Competitive Reactivity: Amino groups in proteins react with quinone methide intermediates under neutral pH, reducing ester formation efficiency in the target compound’s analogs .

Functional Versatility : Carboxymethoxy-substituted derivatives show broader aqueous compatibility than chloro- or cyclopropyl-substituted analogs, expanding their utility in drug delivery .

Biological Activity

(S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, emphasizing its pharmacological properties, mechanisms of action, and relevant case studies.

• Chemical Formula : C$_{13}$H$_{17}$N$_{2}$O$_{4}$
• Molecular Weight : 251.29 g/mol
• IUPAC Name : (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester
• CAS Number : 1354009-03-2

The biological activity of (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester is primarily attributed to its interaction with various biological targets, including enzymes and receptors. The compound's structure suggests potential interactions with neurotransmitter systems, particularly those involving piperidine derivatives, which are known to modulate receptor activity.

Potential Targets:

• Enzymatic Pathways : The compound may act as an inhibitor or modulator in metabolic pathways, influencing enzyme activity related to neurotransmission.
• Receptor Interactions : It may interact with specific receptors, similar to other piperidine derivatives, affecting signaling pathways associated with pain and inflammation.

Case Studies

• Analgesic Properties : A study on piperidine derivatives demonstrated significant analgesic effects comparable to established analgesics like fentanyl. The study highlighted that modifications in the piperidine structure could enhance potency and efficacy in pain management .
• Anti-inflammatory Activity : Research involving similar compounds indicated that they could effectively reduce inflammation in animal models. For instance, a structurally related compound was shown to decrease inflammatory markers in induced arthritis models .
• Antimicrobial Activity : Some piperidine derivatives have been evaluated for their antimicrobial properties against various pathogens. A study found that certain modifications led to increased activity against Gram-positive bacteria .

Toxicology and Safety Profile

Preliminary toxicity studies suggest that (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester possesses a favorable safety profile at therapeutic doses. However, comprehensive toxicological assessments are necessary to establish safe dosage ranges and potential side effects.

Toxicity Data Summary:

Parameter	Value	Study Reference
NOAEL (males)	500 mg/kg/day
NOAEL (females)	250 mg/kg/day
Observed Effects	Ataxia, tremor at higher doses